1-(3,4-Dimethylphenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,4-Dimethylphenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea, also known as DPU-4, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound was first synthesized by researchers at the University of Illinois in 2007 and has since been the subject of numerous scientific studies.
Scientific Research Applications
Synthesis and Characterization
Steric Protection and Metalation of Hindered Ureas : Ureas with sterically protected carbonyl groups, including piperidine derivatives, have been synthesized through specific reactions. These compounds have been metalated with high yields, suggesting their potential utility in organic synthesis and the development of new chemical entities (Hassel & Seebach, 1978).
Molecular Structure and Computational Studies : A study on molecular structures, including the use of DFT calculations for a compound with a closely related structural motif, underscores the importance of these approaches in understanding compound properties and guiding the synthesis of novel derivatives (Karakurt et al., 2016).
Green Solvent Synthesis of Piperidin-4-one Derivatives : The use of a deep eutectic solvent for synthesizing piperidin-4-one derivatives demonstrates an environmentally friendly approach to chemical synthesis, with potential applications in the development of related urea derivatives (Hemalatha & Ilangeswaran, 2020).
Biological Evaluation
Anticancer Activity : Diaryl ureas, including those with structural elements similar to the compound , have been evaluated for their antiproliferative activity against various cancer cell lines. These studies highlight the potential of such derivatives as anticancer agents and the utility of computer-aided design in their development (Jian Feng et al., 2020).
Topoisomerase Inhibition and Cytotoxicity : New asymmetric ureas and thioureas have been synthesized and evaluated for their cytotoxic effects and DNA topoisomerase inhibitory activity. Such studies are crucial for understanding the therapeutic potential of these compounds in cancer treatment (Esteves-Souza et al., 2006).
properties
IUPAC Name |
1-(3,4-dimethylphenyl)-3-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N4OS/c1-13-5-6-16(10-14(13)2)21-17(23)20-11-15-4-3-8-22(12-15)18-19-7-9-24-18/h5-7,9-10,15H,3-4,8,11-12H2,1-2H3,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEPRZLMVASJZII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)NCC2CCCN(C2)C3=NC=CS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dimethylphenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.